Dihydro-2(3H)-thiophenone Dihydro-2(3H)-thiophenone Dihydro-2(3H)-thiophenone, also known as 2-oxothiolane or 4-butyrothiolactone, belongs to the class of organic compounds known as thiolanes. These are organic compounds containing thiolane, a five-member saturated ring containing four carbon atoms and a sulfur atom. Dihydro-2(3H)-thiophenone is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Dihydro-2(3H)-thiophenone has been primarily detected in feces. Within the cell, dihydro-2(3H)-thiophenone is primarily located in the cytoplasm. Dihydro-2(3H)-thiophenone is a burnt and garlic tasting compound that can be found in coffee and coffee products. This makes dihydro-2(3H)-thiophenone a potential biomarker for the consumption of this food product.
Dihydro-2(3H)-thiophenone is a member of tetrahydrothiophenes.
Brand Name: Vulcanchem
CAS No.: 1003-10-7
VCID: VC0090133
InChI: InChI=1S/C4H6OS/c5-4-2-1-3-6-4/h1-3H2
SMILES: C1CC(=O)SC1
Molecular Formula: C4H6OS
Molecular Weight: 102.16 g/mol

Dihydro-2(3H)-thiophenone

CAS No.: 1003-10-7

Main Products

VCID: VC0090133

Molecular Formula: C4H6OS

Molecular Weight: 102.16 g/mol

Dihydro-2(3H)-thiophenone - 1003-10-7

CAS No. 1003-10-7
Product Name Dihydro-2(3H)-thiophenone
Molecular Formula C4H6OS
Molecular Weight 102.16 g/mol
IUPAC Name thiolan-2-one
Standard InChI InChI=1S/C4H6OS/c5-4-2-1-3-6-4/h1-3H2
Standard InChIKey KMSNYNIWEORQDJ-UHFFFAOYSA-N
SMILES C1CC(=O)SC1
Canonical SMILES C1CC(=O)SC1
Density d204 1.18
1.175-1.185 (20°)
Physical Description Liquid
Clear colourless to yellow liquid; Burnt garlic aroma
Description Dihydro-2(3H)-thiophenone, also known as 2-oxothiolane or 4-butyrothiolactone, belongs to the class of organic compounds known as thiolanes. These are organic compounds containing thiolane, a five-member saturated ring containing four carbon atoms and a sulfur atom. Dihydro-2(3H)-thiophenone is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Dihydro-2(3H)-thiophenone has been primarily detected in feces. Within the cell, dihydro-2(3H)-thiophenone is primarily located in the cytoplasm. Dihydro-2(3H)-thiophenone is a burnt and garlic tasting compound that can be found in coffee and coffee products. This makes dihydro-2(3H)-thiophenone a potential biomarker for the consumption of this food product.
Dihydro-2(3H)-thiophenone is a member of tetrahydrothiophenes.
Solubility Practically insoluble or insoluble in water
Soluble (in ethanol)
Synonyms dihydro-2(3H)-thiophenone
gamma-thiobutyrolactone
PubChem Compound 13852
Last Modified Nov 11 2021
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